Cas no 109-08-0 (2-Methylpyrazine)

2-Methylpyrazine Chemical and Physical Properties
Names and Identifiers
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- 2-Methylpyrazine
- 2-Methyl-1,4-diazine
- Methylpyrazine
- 2-methyl-pyrazine
- 3-methylpyrazine
- EINECS 203-645-8
- Pyrazine,2-methyl
- Pyrazine,methyl
- Methyl-Pyrazine
- 2-Methyl-1,4-diazinen
- MPZ
- FEMA 3309
- FEMA 3616
- Methylpiazine
- methyl-pyrazin
- 2-methyl-pyrazin
- FEMA NUMBER 3309
- 2-Methyl pyrazine
- 2-Methylpyrazine,98%
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- MDL: MFCD00006142
- Inchi: 1S/C5H6N2/c1-5-4-6-2-3-7-5/h2-4H,1H3
- InChI Key: CAWHJQAVHZEVTJ-UHFFFAOYSA-N
- SMILES: CC1=CN=CC=N1
- BRN: 105778
Computed Properties
- Exact Mass: 94.05310
- Monoisotopic Mass: 94.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 54
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: nothing
- Topological Polar Surface Area: 25.8A^2
- XLogP3: nothing
- Surface Charge: 0
Experimental Properties
- Color/Form: It is a colorless to yellowish liquid with a flavor similar to that of beef when heated and a flavor similar to that of nuts and cocoa.
- Density: 1.03 g/mL at 25 °C(lit.)
- Melting Point: −29 °C (lit.)
- Boiling Point: 135 °C/761 mmHg(lit.)
- Flash Point: Fahrenheit: 122 ° f
Celsius: 50 ° c - Refractive Index: n20/D 1.504(lit.)
- Water Partition Coefficient: Fully miscible in water.
- PSA: 25.78000
- LogP: 0.78500
- pka: 1.45(at 27℃)
- Solubility: It is miscible in water, ethanol, acetone and most non-volatile oils.
- FEMA: 3309
2-Methylpyrazine Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H226-H302-H315-H319
- Warning Statement: P210-P233-P240-P241+P242+P243-P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
- Hazardous Material transportation number:UN 1993 3/PG 3
- WGK Germany:3
- Hazard Category Code: 10-22-36/37/38
- Safety Instruction: S26-S36-S16
- RTECS:UQ3675000
-
Hazardous Material Identification:
- Safety Term:3
- PackingGroup:III
- Hazard Level:3
- HazardClass:3
- Packing Group:III
- Risk Phrases:R10; R22
- Packing Group:III
- TSCA:Yes
- Storage Condition:Store at room temperature
2-Methylpyrazine Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Methylpyrazine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M99590-500g |
2-Methylpyrazine |
109-08-0 | 500g |
¥356.0 | 2021-09-08 | ||
Enamine | EN300-40909-2.5g |
2-methylpyrazine |
109-08-0 | 95% | 2.5g |
$27.0 | 2023-05-02 | |
Enamine | EN300-40909-25.0g |
2-methylpyrazine |
109-08-0 | 95% | 25g |
$38.0 | 2023-05-02 | |
Life Chemicals | F8889-9211-0.25g |
2-methylpyrazine |
109-08-0 | 95%+ | 0.25g |
$18.0 | 2023-11-21 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN19314-25G |
2-methylpyrazine |
109-08-0 | 97% | 25g |
¥ 277.00 | 2023-04-03 | |
abcr | AB118019-5 g |
2-Methylpyrazine, 99%; . |
109-08-0 | 99% | 5 g |
€68.30 | 2023-07-20 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M99590-25g |
2-Methylpyrazine |
109-08-0 | 25g |
¥46.0 | 2021-09-08 | ||
Chemenu | CM120363-1000g |
2-Methylpyrazine |
109-08-0 | 95%+ | 1000g |
$137 | 2021-08-06 | |
abcr | AB118019-25 g |
2-Methylpyrazine, 99%; . |
109-08-0 | 99% | 25 g |
€79.60 | 2023-07-20 | |
TRC | M324895-5g |
2-Methylpyrazine |
109-08-0 | 5g |
$ 153.00 | 2023-09-07 |
2-Methylpyrazine Production Method
Production Method 1
Production Method 2
2-Methylpyrazine Raw materials
2-Methylpyrazine Preparation Products
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- 2,3-Dimethylpyrazine (5910-89-4)
- 3-Methyl-1H-pyrrole (616-43-3)
- 2-(1H-imidazol-4-yl)ethan-1-ol (872-82-2)
- 1-Ethylpyrrole (617-92-5)
- 2-Methylpyrrole (636-41-9)
- Trimethylpyrazine (14667-55-1)
- 1H-Pyrrole, dimethyl- (49813-61-8)
- 1H-Pyrazole, 3-ethyl-4,5-dihydro-1,4-dimethyl- (75011-91-5)
- 2,3-Dimethyl-6-(1Z)-1-propen-1-ylpyridine (2138864-37-4)
- Pyrazine (290-37-9)
- N-Ethylmethylamine (624-78-2)
- 4-Methylimidazole (822-36-6)
- 2-Ethylpyrazine (13925-00-3)
- 3,5-Dimethyl-2-ethylpyrazine (13925-07-0)
- 2-Ethyl-3-methylpyrazine (15707-23-0)
- 1-Methylpiperazine (109-01-3)
- N1-(2-Aminoethyl)-N1-Methylethane-1,2-Diamine (4097-88-5)
- 2-Methyl-1-vinylimidazole (2851-95-8)
- (3-Methylpyrazin-2-yl)methanol (160818-32-6)
- 1-ethyl-2-methyl-1H-imidazole (21202-52-8)
- (69687-77-0)
- 2-[(2-Oxopropylidene)amino]acetonitrile (1798313-55-9)
- 2-Pyrazinemethanol, 3,5-dimethyl- (1400563-39-4)
- 2-Ethyl-5-methylpyrazine (13360-64-0)
- 1-Methylimidazole (616-47-7)
- Triethylenediamine (280-57-9)
- Piperazine,1,2,4-trimethyl- (120-85-4)
- Piperazine, dimethyl- (25155-35-5)
- 1H-imidazole, 1,2-dimethyl- (1739-84-0)
- 2-Methylpyridine (109-06-8)
- 2-Methylpyrazine (109-08-0)
- 2,5-Dimethylpyrazine (123-32-0)
- 2-Propylpyrazine (18138-03-9)
- 2-methyl-4,5-dihydro-1H-imidazole (534-26-9)
- 4-ethyl-1H-imidazole (19141-85-6)
- 2,3-dimethylpiperazine (84468-52-0)
2-Methylpyrazine Related Literature
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Susanne W?hlert,Lars Peters,Christian N?ther Dalton Trans. 2013 42 10746
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2. Vibrational spectrum and internal rotation in 2-methylpyrazineJuan F. Arenas,Juan T. López-Navarrete,Juan I. Marcos,Juan C. Otero J. Chem. Soc. Faraday Trans. 2 1988 84 53
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3. Tuning the surface composition of novel metal vanadates and its effect on the catalytic performanceNaresh Dhachapally,V. Narayana Kalevaru,J?rg Radnik,Andreas Martin Chem. Commun. 2011 47 8394
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M. Rok,G. Bator,W. Sawka-Dobrowolska,P. Durlak,M. Moskwa,W. Medycki,L. Sobczyk,M. Zamponi CrystEngComm 2018 20 2016
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Shuang Bi,Xiaoyuan Niu,Fan Yang,Ying Xu,Yixin Dai,Ye Liu,Qi Zhou Food Funct. 2022 13 10956
Related Categories
- Natural Products and Extracts Flavors and Fragrances Essential Oils
- Pesticide Chemicals Pesticide Active Ingredients Standard Substances
- Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Reference Substances
- Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
- Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
- Natural Products and Extracts Flavors and Fragrances
- Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
- Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines
Additional information on 2-Methylpyrazine
Introduction to 2-Methylpyrazine (CAS No. 109-08-0)
2-Methylpyrazine, with the chemical formula C₅H₆N₂ and CAS number 109-08-0, is a heterocyclic organic compound belonging to the pyrazine family. This compound is characterized by its distinct nutty and roasted aroma, making it a valuable flavoring agent in the food and beverage industry. Beyond its culinary applications, 2-methylpyrazine has garnered significant attention in scientific research due to its diverse biological activities and potential pharmaceutical applications.
The structural simplicity of 2-methylpyrazine allows for easy modifications, which has led to extensive studies on its derivatives. These modifications often enhance or alter its biological properties, making it a versatile scaffold for drug discovery. Recent advancements in chemical biology have highlighted the compound's role in modulating various enzymatic pathways, particularly those involved in metabolic disorders and neurological functions.
One of the most compelling areas of research involving 2-methylpyrazine is its potential as an anti-inflammatory agent. Studies have demonstrated that certain derivatives of this compound can inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. This mechanism suggests that 2-methylpyrazine could be a promising lead for developing novel anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).
In addition to its anti-inflammatory properties, 2-methylpyrazine has shown promise in neuroprotective research. Preliminary studies indicate that it may help protect against neurodegenerative diseases by modulating oxidative stress and excitotoxicity. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for treating conditions such as Alzheimer's and Parkinson's disease. Further research is ongoing to fully elucidate its mechanisms of action and potential therapeutic benefits.
The flavor profile of 2-methylpyrazine is another area where it stands out. It is commonly used in coffee, chocolate, and roasted nuts to impart a rich, savory note. This dual utility—both as a flavor enhancer and a biologically active compound—makes 2-methylpyrazine a subject of interest for interdisciplinary research. Chemical engineers and food scientists are exploring ways to optimize its production through sustainable methods, ensuring a steady supply for both industrial and research purposes.
Recent innovations in synthetic chemistry have enabled the development of more efficient synthetic routes for 2-methylpyrazine. These advancements not only reduce production costs but also minimize environmental impact. Green chemistry principles are being increasingly applied, with researchers focusing on catalytic processes that reduce waste and energy consumption. Such efforts align with global initiatives to promote sustainable chemical manufacturing.
The pharmacological potential of 2-methylpyrazine extends beyond inflammation and neuroprotection. Emerging evidence suggests that it may have antimicrobial properties, making it a candidate for developing new antibiotics or antifungal agents. The compound's ability to disrupt microbial cell membranes could offer a novel approach to combating drug-resistant pathogens—a critical issue in modern medicine.
Industrial applications of 2-methylpyrazine are also expanding beyond flavoring. Researchers are investigating its use as an intermediate in the synthesis of more complex organic compounds, including pharmaceuticals and agrochemicals. Its stable structure and reactivity make it a valuable building block for various chemical processes.
As our understanding of 2-methylpyrazine grows, so does its relevance in addressing global health challenges. The compound's multifaceted properties—flavor-enhancing, biologically active, and synthetically versatile—position it as a cornerstone in both industrial and academic research. Future studies will likely uncover even more applications, further solidifying its importance in the chemical and pharmaceutical landscapes.
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